Cas no 80708-31-2 ([1,2,4]Triazolo[4,3-a]quinoxaline-1,4(2H,5H)-dione, 2-acetyl-5-methyl-)

[1,2,4]Triazolo[4,3-a]quinoxaline-1,4(2H,5H)-dione, 2-acetyl-5-methyl- structure
80708-31-2 structure
Product Name:[1,2,4]Triazolo[4,3-a]quinoxaline-1,4(2H,5H)-dione, 2-acetyl-5-methyl-
CAS No:80708-31-2
MF:C12H10N4O3
MW:258.232801914215
CID:705161
PubChem ID:13192931
Update Time:2025-04-19

[1,2,4]Triazolo[4,3-a]quinoxaline-1,4(2H,5H)-dione, 2-acetyl-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • [1,2,4]Triazolo[4,3-a]quinoxaline-1,4(2H,5H)-dione, 2-acetyl-5-methyl-
    • 2-acetyl-5-methyl-[1,2,4]triazolo[4,3-a]quinoxaline-1,4-dione
    • 80708-31-2
    • SCHEMBL10744556
    • 2-Acetyl-5-methyl[1,2,4]triazolo[4,3-a]quinoxaline-1,4(2H,5H)-dione
    • 2-Acetyl-5-methyl-[1,2,4]triazolo[4,3-a]quinoxaline-1,4(2H,5H)-dione
    • DTXSID20526171
    • CHEMBL123441
    • Inchi: 1S/C12H10N4O3/c1-7(17)16-12(19)15-9-6-4-3-5-8(9)14(2)11(18)10(15)13-16/h3-6H,1-2H3
    • InChI Key: YAVGNEUKUXIREM-UHFFFAOYSA-N
    • SMILES: O=C1C2=NN(C(C)=O)C(N2C2C=CC=CC=2N1C)=O

Computed Properties

  • Exact Mass: 258.07529019g/mol
  • Monoisotopic Mass: 258.07529019g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 0
  • Complexity: 501
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 73.3Ų
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